N-[4-(acetylamino)phenyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H21N3O3S/c1-13(23)20-15-4-6-16(7-5-15)21-18(24)14-8-10-22(11-9-14)19(25)17-3-2-12-26-17/h2-7,12,14H,8-11H2,1H3,(H,20,23)(H,21,24)
• InChI Key: WYBHFUAXFSOQRU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CS3
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

N-[4-(acetylamino)phenyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, also known as TAK-659, is a small molecule inhibitor that targets the interleukin-2-inducible T-cell kinase (ITK). This molecule is being studied for its potential therapeutic applications in various immune-related diseases such as cancer, autoimmune disorders, and inflammatory conditions.

Mechanism of Action

N-[4-(acetylamino)phenyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide selectively targets ITK, a protein kinase that plays a crucial role in the activation and differentiation of T-cells. By inhibiting ITK, N-[4-(acetylamino)phenyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide reduces the production of cytokines and chemokines, which are involved in the inflammatory response. This leads to a reduction in inflammation and immune cell activation, which can be beneficial in various immune-related diseases.
Biochemical and Physiological Effects:
Studies have shown that N-[4-(acetylamino)phenyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide inhibits the proliferation and activation of T-cells, reduces cytokine and chemokine production, and modulates immune cell function. It also has anti-inflammatory effects and can reduce the severity of inflammatory conditions. N-[4-(acetylamino)phenyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has shown to be well-tolerated in preclinical models, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(acetylamino)phenyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide is its selectivity towards ITK, which reduces the risk of off-target effects. It is also relatively easy to synthesize and purify, making it a suitable candidate for large-scale production. However, one limitation is the lack of data on its long-term safety and efficacy in humans. Further studies are needed to evaluate its potential side effects and optimal dosing regimen.

Future Directions

For N-[4-(acetylamino)phenyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide research include evaluating its efficacy in various immune-related diseases, such as cancer and autoimmune disorders. Studies are also needed to determine the optimal dosing regimen and potential drug interactions. Additionally, the development of more potent and selective ITK inhibitors may lead to improved therapeutic outcomes.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been extensively studied in preclinical models for its potential therapeutic applications in various immune-related diseases. It has shown promising results in inhibiting the growth and proliferation of cancer cells, reducing inflammation, and modulating immune responses. Clinical trials are currently underway to evaluate the safety and efficacy of N-[4-(acetylamino)phenyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide in humans.